Cas no 1693726-21-4 ((2R)-Thiomorpholine-2-carboxylic acid)
1693726-21-4 structure
Product Name:(2R)-Thiomorpholine-2-carboxylic acid
CAS No:1693726-21-4
MF:C5H9NO2S
MW:147.1954600811
MDL:MFCD26142039
CID:5220090
PubChem ID:28875643
Update Time:2024-03-01
(2R)-Thiomorpholine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-Thiomorpholine-2-carboxylic acid
-
- MDL: MFCD26142039
- Inchi: 1S/C5H9NO2S/c7-5(8)4-3-6-1-2-9-4/h4,6H,1-3H2,(H,7,8)/t4-/m1/s1
- InChI Key: ATOPRCUIYMBWLH-SCSAIBSYSA-N
- SMILES: N1CCS[C@@H](C(O)=O)C1
Computed Properties
- Exact Mass: 147.03539970g/mol
- Monoisotopic Mass: 147.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 74.6Ų
(2R)-Thiomorpholine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1127985-100mg |
(2R)-Thiomorpholine-2-carboxylic acid |
1693726-21-4 | 98% | 100mg |
$375 | 2022-10-24 | |
| eNovation Chemicals LLC | Y1127985-250mg |
(2R)-Thiomorpholine-2-carboxylic acid |
1693726-21-4 | 98% | 250mg |
$570 | 2022-10-24 | |
| eNovation Chemicals LLC | Y1127985-500mg |
(2R)-Thiomorpholine-2-carboxylic acid |
1693726-21-4 | 98% | 500mg |
$995 | 2022-10-24 | |
| eNovation Chemicals LLC | Y1127985-1g |
(2R)-Thiomorpholine-2-carboxylic acid |
1693726-21-4 | 98% | 1g |
$1815 | 2022-10-24 | |
| eNovation Chemicals LLC | Y1127985-5g |
(2R)-Thiomorpholine-2-carboxylic acid |
1693726-21-4 | 98% | 5g |
$6760 | 2022-10-24 | |
| eNovation Chemicals LLC | Y1301462-500mg |
(2R)-Thiomorpholine-2-carboxylic acid |
1693726-21-4 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1301462-1g |
(2R)-Thiomorpholine-2-carboxylic acid |
1693726-21-4 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1301462-5g |
(2R)-Thiomorpholine-2-carboxylic acid |
1693726-21-4 | 95% | 5g |
$7835 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1301462-500mg |
(2R)-Thiomorpholine-2-carboxylic acid |
1693726-21-4 | 95% | 500mg |
$1115 | 2025-02-28 | |
| eNovation Chemicals LLC | Y1301462-5g |
(2R)-Thiomorpholine-2-carboxylic acid |
1693726-21-4 | 95% | 5g |
$7835 | 2025-02-28 |
(2R)-Thiomorpholine-2-carboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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